Cas no 1164459-22-6 ((E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide)

• Product Name: (E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide
• CAS No: 1164459-22-6
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• MDL: MFCD02190420
• CID: 5450860
• PubChem ID: 5760273
• Update Time: 2025-06-08

(E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide

• MDL： MFCD02190420
• Inchi： 1S/C17H17N3O2/c1-20(2)15-7-5-13(6-8-15)10-14(11-18)17(21)19-12-16-4-3-9-22-16/h3-10H,12H2,1-2H3,(H,19,21)/b14-10+
• SMILES： C(NCC1=CC=CO1)(=O)/C(/C#N)=C/C1=CC=C(N(C)C)C=C1

Additional information on (E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide

Comprehensive Overview of (E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide (CAS No. 1164459-22-6)

(E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide, with the CAS number 1164459-22-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the class of cyanoenamides, which are known for their unique electronic and structural properties. The presence of a dimethylamino group and a furan moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in pharmaceuticals, agrochemicals, and optoelectronic materials. Researchers are particularly interested in 1164459-22-6 due to its potential applications in drug discovery and organic electronics. The compound's conjugated system and electron-donating dimethylamino group contribute to its ability to interact with biological targets or participate in charge-transfer processes, making it a valuable candidate for further study.

One of the most frequently asked questions about (E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide is its synthetic route and purification methods. The compound is typically synthesized via a Knoevenagel condensation reaction, followed by amidation. Its purity is critical for research applications, and techniques such as column chromatography and recrystallization are commonly employed to achieve high yields. Additionally, the compound's solubility in organic solvents like DMSO and methanol makes it convenient for laboratory use.

The pharmacological potential of 1164459-22-6 is another hot topic among researchers. Preliminary studies suggest that its cyano and enamide functionalities may exhibit bioactivity against certain enzymes or receptors. This has led to investigations into its role as a kinase inhibitor or anti-inflammatory agent. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a material science perspective, the compound's optical properties are of great interest. Its extended π-conjugation and electron-rich furan ring make it a promising candidate for organic light-emitting diodes (OLEDs) or nonlinear optical materials. Researchers are exploring its fluorescence and charge-transport characteristics to determine its suitability for next-generation electronic devices.

In summary, (E)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(furan-2-ylmethyl)prop-2-enamide (CAS 1164459-22-6) is a multifaceted compound with broad applications in medicinal chemistry and advanced materials. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the context of drug development and optoelectronic innovations. As scientific interest grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.